Cas no 2171425-91-3 (3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid)

3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure features a rigid oxane ring and a carboxyl group, enhancing conformational control in peptide design. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, allowing for efficient deprotection under mild basic conditions. The compound’s stereochemical purity (S-configuration) and functional group arrangement make it valuable for introducing constrained motifs or modifying peptide backbones. Its stability under SPPS conditions and precise reactivity profile facilitate the synthesis of complex peptidomimetics and bioactive peptides. This derivative is particularly useful in medicinal chemistry and materials science for tailored molecular architectures.
3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid structure
2171425-91-3 structure
Product Name:3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid
CAS No:2171425-91-3
MF:C25H28N2O6
MW:452.499627113342
CID:5938639
PubChem ID:165814380
Update Time:2025-06-08

3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid
    • 3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid
    • EN300-1547319
    • 2171425-91-3
    • Inchi: 1S/C25H28N2O6/c1-16(22(28)26-14-25(23(29)30)11-6-12-32-15-25)27-24(31)33-13-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,16,21H,6,11-15H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t16-,25?/m0/s1
    • InChI Key: KIQGLANGENDFGD-YPHZTSLFSA-N
    • SMILES: O1CCCC(C(=O)O)(CNC([C@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

  • Exact Mass: 452.19473662g/mol
  • Monoisotopic Mass: 452.19473662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 114Ų

3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1547319-0.05g
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid
2171425-91-3
0.05g
$2306.0 2023-06-05
Enamine
EN300-1547319-0.1g
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid
2171425-91-3
0.1g
$2415.0 2023-06-05
Enamine
EN300-1547319-0.25g
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid
2171425-91-3
0.25g
$2525.0 2023-06-05
Enamine
EN300-1547319-0.5g
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid
2171425-91-3
0.5g
$2635.0 2023-06-05
Enamine
EN300-1547319-1.0g
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid
2171425-91-3
1g
$2745.0 2023-06-05
Enamine
EN300-1547319-2.5g
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid
2171425-91-3
2.5g
$5380.0 2023-06-05
Enamine
EN300-1547319-5.0g
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid
2171425-91-3
5g
$7961.0 2023-06-05
Enamine
EN300-1547319-10.0g
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid
2171425-91-3
10g
$11805.0 2023-06-05
Enamine
EN300-1547319-50mg
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid
2171425-91-3
50mg
$768.0 2023-09-25
Enamine
EN300-1547319-100mg
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid
2171425-91-3
100mg
$804.0 2023-09-25

Additional information on 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid

Recent Advances in the Study of 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid (CAS: 2171425-91-3)

The compound 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid (CAS: 2171425-91-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxane ring and fluorenylmethoxycarbonyl (Fmoc) protecting group, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex bioactive molecules. Recent studies have focused on optimizing its synthetic pathways, understanding its physicochemical properties, and evaluating its biological activity.

A key area of research involves the use of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is a widely used protecting group for amino acids, and its presence in this molecule makes it a valuable intermediate for the synthesis of peptides with high purity and yield. Researchers have reported improved coupling efficiencies and reduced side reactions when this compound is incorporated into peptide chains, particularly in the synthesis of cyclic peptides and peptidomimetics. These advancements are critical for the development of novel therapeutics targeting protein-protein interactions and enzyme inhibition.

Another promising direction is the exploration of this compound's role in drug delivery. Its amphiphilic nature, owing to the carboxylic acid and hydrophobic Fmoc group, allows it to form self-assembling nanostructures such as micelles and hydrogels. These nanostructures have been investigated for their ability to encapsulate and deliver hydrophobic drugs, enhancing bioavailability and targeting specificity. Recent in vitro studies have demonstrated the potential of these systems in cancer therapy, where controlled release of chemotherapeutic agents is paramount.

Furthermore, the structural versatility of 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid has enabled its use in the design of hybrid molecules. By conjugating this compound with other pharmacophores, researchers have created novel entities with enhanced binding affinities to biological targets. For instance, recent work has shown that derivatives of this molecule exhibit inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

In conclusion, the ongoing research on 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid (CAS: 2171425-91-3) highlights its multifaceted utility in chemical biology and pharmaceutical sciences. From peptide synthesis to drug delivery and hybrid molecule design, this compound continues to be a valuable tool for advancing therapeutic development. Future studies are expected to further elucidate its mechanisms of action and expand its applications in precision medicine.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.